Cas no 5199-89-3 (Benzeneacetic acid, a-(2-benzoylhydrazinylidene)-)
5199-89-3 structure
Product Name:Benzeneacetic acid, a-(2-benzoylhydrazinylidene)-
CAS No:5199-89-3
MF:C15H12N2O3
MW:268.267383575439
CID:384427
PubChem ID:6178833
Update Time:2025-04-19
Benzeneacetic acid, a-(2-benzoylhydrazinylidene)- Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetic acid, a-(2-benzoylhydrazinylidene)-
- (2E)-2-(benzoylhydrazinylidene)-2-phenylacetic acid
- 5199-89-3
- DTXSID30422170
- NSC371989
- NSC-371989
-
- Inchi: 1S/C15H12N2O3/c18-14(12-9-5-2-6-10-12)17-16-13(15(19)20)11-7-3-1-4-8-11/h1-10H,(H,17,18)(H,19,20)/b16-13+
- InChI Key: IMNJCROFAWJNCV-DTQAZKPQSA-N
- SMILES: O=C(C1C=CC=CC=1)N/N=C(/C(=O)O)\C1C=CC=CC=1
Computed Properties
- Exact Mass: 268.08486
- Monoisotopic Mass: 268.08479225g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 381
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 78.8Ų
Experimental Properties
- PSA: 78.76
Benzeneacetic acid, a-(2-benzoylhydrazinylidene)- Related Literature
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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